Cas no 1361885-15-5 (2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1361885-15-5
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4932607
• Update Time: 2025-08-03

2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C9H7F5N2O2/c10-7(11)3-1-4(8(17)18)6(9(12,13)14)16-5(3)2-15/h1,7H,2,15H2,(H,17,18)
• InChI Key： CWGBZNZRVDRYPC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=C(C(F)(F)F)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: -1.5
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid

2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1361885-15-5)

The compound 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid, identified by the CAS registry number 1361885-15-5, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique pyridine ring structure, which is substituted with an aminomethyl group at position 2, a difluoromethyl group at position 3, and a trifluoromethyl group at position 6. The carboxylic acid functionality at position 5 further enhances its versatility in various chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies. The incorporation of fluorinated substituents, such as the difluoromethyl and trifluoromethyl groups, imparts unique electronic and steric properties to the molecule, making it highly suitable for use as an intermediate in the development of novel drugs and pesticides.

One of the most notable applications of 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid is its role as a key intermediate in the synthesis of kinase inhibitors. Kinase enzymes are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The compound's ability to modulate kinase activity has been extensively studied in preclinical models, demonstrating promising therapeutic potential.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemical research. Its ability to inhibit plant pathogenic enzymes makes it a valuable candidate for the development of novel fungicides and herbicides. Recent studies have highlighted its efficacy in controlling fungal infections in crop plants, offering a potential solution to the growing challenge of agricultural productivity under climate change.

The structural features of CAS No. 1361885-15-5 also make it an attractive substrate for bioconjugation reactions. The carboxylic acid group can be readily converted into reactive esters or amides, enabling its incorporation into larger biomolecules such as peptides and proteins. This property has facilitated its use in vaccine development and diagnostic assays, where precise control over molecular architecture is essential.

From a manufacturing perspective, the synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yields and purity. The use of environmentally friendly reagents and catalysts has become a focus in recent years, aligning with global efforts to promote sustainable chemical practices. Researchers have reported successful outcomes using microwave-assisted synthesis techniques, which significantly reduce reaction times while maintaining product quality.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1361885-15-5) stands as a testament to the ingenuity of modern chemical science. Its diverse applications across pharmaceuticals, agrochemicals, and biotechnology underscore its importance as a versatile building block in contemporary research and development efforts.